Cas no 144796-96-3 (N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine)

• Product Name: N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine
• CAS No: 144796-96-3
• MF: C₁₅H₂₅N₅O₆
• MW: 371.38890337944
• CID: 2777798
• PubChem ID: 44124149
• Update Time: 2025-10-22

N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-6-[[4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-ylidene]amino]hexanoic acid
• N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine
• (2S)-2-Amino-6-({4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-ylidene}amino)hexanoic acid
• (E)-N~6~-(4-Amino-1-beta-D-ribofuranosylpyrimidin-2(1H)-ylidene)-L-lysine
• DTXSID20657499
• 144796-96-3
• CHEBI:64328
• Q410471
• k(2)C
• 2-lysylcytidine
• N(6)-[4-imino-1-(beta-D-ribofuranosyl)-1,4-dihydropyrimidin-2-yl]-L-lysine
• N6-(4-Amino-1-?-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine

• Inchi： 1S/C15H25N5O6/c16-8(14(24)25)3-1-2-5-18-15-19-10(17)4-6-20(15)13-12(23)11(22)9(7-21)26-13/h4,6,8-9,11-13,21-23H,1-3,5,7,16H2,(H,24,25)(H2,17,18,19)/t8-,9+,11+,12+,13+/m0/s1
• InChI Key： MDWUIKMWKDMPDE-IINAIABHSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC(N)=N/C/1=N\CCCC[C@@H](C(=O)O)N)O)O

Computed Properties

• Exact Mass: 371.18048353Da
• Monoisotopic Mass: 371.18048353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 649.3±65.0 °C at 760 mmHg
• Flash Point: 346.5±34.3 °C
• Solubility: Slightly soluble (12 g/l) (25 º C),
• Vapor Pressure: 0.0±4.4 mmHg at 25°C

N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine

Comprehensive Overview of N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine (CAS No. 144796-96-3)

In the realm of biochemical research and pharmaceutical development, N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine (CAS No. 144796-96-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to a class of modified nucleosides that play a pivotal role in understanding cellular processes, including RNA modification and protein synthesis. Researchers are particularly interested in its role as a potential biomarker or therapeutic agent, given its ability to interact with biological macromolecules.

The molecular structure of N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine combines a ribofuranosyl pyrimidine moiety with an L-lysine side chain, making it a hybrid molecule with both nucleoside and amino acid characteristics. This duality allows it to participate in diverse biochemical pathways, such as post-translational modifications and epigenetic regulation. Recent studies have explored its implications in age-related diseases and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

One of the most frequently asked questions about this compound revolves around its synthesis and stability. Given its complex structure, synthetic routes often involve multi-step organic reactions, including glycosylation and condensation steps. Stability studies indicate that it is sensitive to pH and temperature variations, requiring careful handling in laboratory settings. These properties make it a subject of interest for drug formulation scientists and biotechnologists seeking to optimize its delivery and efficacy.

Another hot topic in the scientific community is the potential role of N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine in cancer research. Preliminary data suggest that it may influence cellular proliferation and apoptosis, though further validation is needed. This aligns with the growing demand for novel oncology targets and small-molecule inhibitors, which dominate current biomedical literature and grant-funded projects.

From a commercial perspective, the demand for high-purity CAS No. 144796-96-3 has increased, driven by its use in diagnostic kits and research reagents. Suppliers often highlight its application in mass spectrometry and NMR spectroscopy, where it serves as a reference standard. The compound’s niche applications in glycobiology and enzymology further underscore its versatility.

In summary, N6-(4-Amino-1-β-D-Ribofuranosyl-2(1H)-Pyrimidinylidene)-L-Lysine represents a fascinating intersection of chemistry and biology. Its study not only advances fundamental science but also holds promise for translational applications in healthcare and biotechnology. As research progresses, this compound is likely to remain a focal point for discussions on molecular innovation and therapeutic discovery.